Cas no 1261546-58-0 (5-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl)

• Product Name: 5-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261546-58-0
• MF: C₁₄H₈F₆O
• MW: 306.203145027161
• CID: 4790283
• Update Time: 2025-05-24

5-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6O/c15-12-6-5-8(21-13(16)17)7-10(12)9-3-1-2-4-11(9)14(18,19)20/h1-7,13H
• InChI Key： UGQVWWULAQFJJW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=CC=CC=1C(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2

Additional information on 5-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl

5-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl: A Comprehensive Overview

The compound 5-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl, also known by its CAS number 1261546-58-0, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and structural versatility. The presence of multiple fluorine substituents, particularly the difluoromethoxy group and the trifluoromethyl group, imparts distinctive chemical and physical characteristics to this molecule.

Recent studies have highlighted the importance of fluorinated biphenyl compounds in the development of advanced materials and pharmaceuticals. The 5-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl structure has been found to exhibit exceptional stability under harsh conditions, making it a promising candidate for high-performance applications. Researchers have also explored its potential as a building block for constructing more complex molecular architectures, such as polycyclic compounds and heterocyclic frameworks.

The synthesis of 5-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl involves a series of precise organic reactions, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

In terms of applications, this compound has shown great promise in the field of electronics. Its high thermal stability and excellent dielectric properties make it an ideal candidate for use in advanced electronic materials, such as high-frequency capacitors and flexible circuits. Additionally, its unique electronic structure has been leveraged in the development of novel optoelectronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells.

The 5-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl compound has also gained attention in the pharmaceutical industry due to its potential as a drug delivery agent. Its ability to form stable complexes with various bioactive molecules has been exploited in the design of targeted drug delivery systems. Recent research has focused on its use as a carrier for anticancer drugs, where its biocompatibility and controlled release properties have demonstrated significant therapeutic benefits.

Furthermore, this compound plays a crucial role in the development of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a valuable ingredient in herbicides and fungicides. Recent studies have explored its mechanism of action at the molecular level, providing deeper insights into its efficacy and selectivity.

The environmental impact of 5-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl has also been a topic of interest among researchers. Despite its numerous applications, concerns about its persistence in the environment have led to investigations into its biodegradation pathways. Preliminary findings suggest that under certain conditions, this compound can undergo microbial degradation, reducing its environmental footprint over time.

In conclusion, the compound 5-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl, with CAS number 1261546-58-0, represents a versatile and multifunctional molecule with wide-ranging applications across various industries. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure that it will remain a focal point for future research and development efforts.